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Compound Focus: Methacycline Hydrochloride

CAS No.: 3963-95-9

Cat. No.: S535081

Synthesis and Chemical Data

Methacycline is semisynthetically derived from Oxytetracycline [1] [2]. A common industrial synthesis
involves a two-step process from Oxytetracycline, proceeding through an intermediate hemiketal or

sulfonation product [3] [2]. The following diagram illustrates this primary synthesis pathway:
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Industrial synthesis pathway of Methacycline from Oxytetracycline [3] [2]

Methacycline hydrochloride is the salt form, prepared by taking advantage of the basic dimethylamino
group, which protonates and readily forms a salt in hydrochloric acid solutions. This hydrochloride form is

the preferred formulation for pharmaceutical applications [4].

Mechanism of Action

As a tetracycline antibiotic, Methacycline hydrochloride is a protein synthesis inhibitor. Its primary
mechanism is bacteriostatic, meaning it inhibits bacterial growth and replication rather than directly killing

the cells [5].

The following chart details its mechanism of action at the molecular level:
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Stepwise mechanism of antibacterial action for Methacycline hydrochloride [5] [6]

A secondary mechanism involves the chelation of divalent metal ions (such as magnesium and calcium),
which are crucial cofactors for many bacterial enzymes. This disruption further impairs bacterial metabolic

processes [5].

Pharmacological and Analytical Profiles

For research and quality control purposes, certified pharmaceutical secondary standards of Methacycline
hydrochloride are available. These are suitable for analytical techniques including HPLC and gas

chromatography [7].

The table below summarizes key pharmacological parameters and analytical applications:

Property Description / Value

Mechanism Protein synthesis inhibitor; binds to 30S ribosomal subunit [5] [6]
Antimicrobial Spectrum Broad-spectrum; Gram-positive and Gram-negative bacteria [6] [7]
Absorption Approximately 58% absorbed [6]

Protein Binding 75-78% [6]

Half-life Approximately 14 hours [6]

Primary Analytical Methods HPLC, Gas Chromatography (as a pharmaceutical standard) [7]

Applications and Usage

Methacycline hydrochloride is effective against a wide range of pathogens, including Streptococcus
pneumoniae, Haemophilus influenzae, and Mycoplasma pneumoniae [5]. Its primary clinical use is for the

treatment of acute bacterial exacerbations of chronic bronchitis [6].
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Beyond human medicine, it is also used in veterinary health applications for treating bacterial infections in

livestock and in pharmaceutical manufacturing as a reference standard and raw material [8] [7].

Resistance Mechanisms
Bacterial resistance to Methacycline hydrochloride can occur through several well-established mechanisms
[5]:

o Efflux Pumps: Bacterial production of proteins that actively export the antibiotic out of the cell,
reducing its intracellular concentration.

¢ Ribosomal Protection: Production of proteins that bind to the ribosome and displace the antibiotic,
reducing its binding affinity without compromising ribosomal function.

e Enzymatic Inactivation: Bacterial enzymes chemically modify Methacycline hydrochloride,
rendering it ineffective.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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